Cas no 14385-49-0 (Ethanone,2-(4-methoxyphenoxy)-1-phenyl-)

• Product Name: Ethanone,2-(4-methoxyphenoxy)-1-phenyl-
• CAS No: 14385-49-0
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 140247
• PubChem ID: 309612
• Update Time: 2025-04-19

Ethanone,2-(4-methoxyphenoxy)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2-(4-methoxyphenoxy)-1-phenyl-
• 2-(4-methoxyphenoxy)-1-phenylethanone
• 2-(4-methoxyphenoxy)-1-phenyl-ethanone
• 8-(4'-methoxyphenoxy)acetophenone
• AC1L7FFS
• NSC211922
• SureCN6181838
• SCHEMBL6181838
• 14385-49-0
• NSC-211922
• DTXSID90309418
• AKOS008909155
• 2-(4-Methoxyphenoxy)-1-phenylethan-1-one
• DTXCID80260544

• Inchi： 1S/C15H14O3/c1-17-13-7-9-14(10-8-13)18-11-15(16)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• InChI Key： MHWKUYDFZRLARI-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 242.09432
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.95690